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Compound of Interest

Compound Name: AVJ16

Cat. No.: B10830104

AVJ16 is a small molecule inhibitor targeting the insulin-like growth factor 2 mRNA binding
protein (IGF2BP1), a protein implicated in various cancers.[1][2][3] As a potent antineoplastic
agent used in research, particularly in studies on lung adenocarcinoma, its proper handling and
disposal are paramount to ensure laboratory safety and environmental protection.[4][5][6][7]
This guide provides essential, step-by-step procedures for the safe disposal of AVJ16, aligning
with general best practices for managing hazardous and cytotoxic drugs in a laboratory setting.
[81[9][10]

Waste Classification and Segregation

Proper disposal begins with the correct classification and segregation of waste contaminated
with AVJ16. All materials that have come into contact with AVJ16, including stock solutions,
used cell culture media, contaminated personal protective equipment (PPE), and labware, must
be treated as hazardous waste.

Table 1: AVJ16 Waste Stream Classification and Disposal Routes
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Lo Recommended Disposal
Waste Type Description . .
Disposal Container Procedure
Collectin a
designated, sealed
Unused or expired Labeled, leak-proof container. Do not mix
AVJ16 solutions, hazardous waste with other chemical
Liquid Waste contaminated buffers, container (black waste unless

cell culture media, and

supernatants.

RCRA container often

recommended).[8]

compatible.[8]
Request pickup by
Environmental Health
and Safety (EHS).

Solid Waste (Non-
Sharps)

Contaminated gloves,
bench paper, pipette
tips, vials, and other

disposable labware.

Labeled hazardous
waste bag or
container (often yellow
for trace

chemotherapy waste).

[8]

Place directly into the
designated waste
container. Seal the
container when full.
Request pickup by
EHS.

Sharps Waste

Needles, syringes,
and other sharps
contaminated with
AVJ16.

Puncture-resistant
sharps container for
hazardous chemical
waste (black).[8]

Do not recap needles.
[8] Dispose of the
entire syringe if any
residual drug is
visible.[8] Seal the
container when full
and arrange for EHS

pickup.

Grossly Contaminated

Iltems

Items heavily
saturated with AVJ16,

such as from a spill.

Labeled, leak-proof
hazardous waste

container.

Contain and absorb
the spill as per the
spill response
protocol. Place all
contaminated
materials in the
designated container

for disposal by EHS.
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Disposal Workflow for AVJ16 Waste

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste contaminated with AVJ16.

Waste Generation
(AVJ16 Contaminated Material)

Is the item a sharp?

Yes

Is the waste primarily liquid?

Dispose in Black
Hazardous Sharps Container

Yes

Is the item grossly contaminated?

Yes

Collect in Labeled

(Trace [Contamination) Liquid Hazardous Waste Container

Dispose in Yellow
Trace Chemotherapy Waste Container

Dispose in Designated
Bulk Hazardous Waste Container

Arrange for EHS Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for the segregation of AVJ16-contaminated waste.
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Protocol for Decontamination and Disposal of
AVJ16 Labware

This protocol outlines the steps for managing non-disposable labware and surfaces
contaminated with AVJ16.

Materials:

o Personal Protective Equipment (PPE): Double chemotherapy gloves, lab coat, safety
goggles.[8]

o Decontaminating solution (e.g., appropriate surfactant or a solution recommended by your
institution's EHS).

o Absorbent pads.
o Designated hazardous waste containers.
Procedure:

o Prepare Work Area: Before beginning work, cover the work surface with absorbent, plastic-
backed pads. Ensure a hazardous waste container is accessible.

o Wear Appropriate PPE: At a minimum, wear double chemotherapy-grade gloves, a
disposable gown, and safety glasses.

¢ |nitial Decontamination:

o For glassware and other non-porous items, carefully rinse them in a designated sink with a
deactivating solution if available, or a suitable detergent. Avoid creating aerosols.

o Collect the initial rinseate as hazardous liquid waste.
e Washing:
o After the initial decontamination rinse, wash the labware thoroughly with soap and water.

o Perform a final rinse with distilled water.
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e Surface Decontamination:

o Wipe down all work surfaces (e.g., biosafety cabinet, benchtops) with the decontaminating
solution.

o Use absorbent pads to wipe from areas of lower contamination to higher contamination.
o Waste Disposal:

o Dispose of all used absorbent pads, wipes, and disposable PPE (gloves, gown) into the
designated solid hazardous waste container (yellow trace chemotherapy waste).[8]

o Hand Hygiene: After removing PPE, wash hands thoroughly with soap and water.

Emergency Spill Procedures

In the event of an AVJ16 spill, immediate and proper cleanup is crucial to prevent exposure
and contamination.

Alert Personnel: Immediately alert others in the vicinity.
 |solate the Area: Secure the area to prevent others from entering.

e Don PPE: Wear appropriate PPE, including a respirator (N95 or higher) if the spill involves a
powder or aerosol-generating liquid.

e Contain the Spill:
o For liquid spills, cover with absorbent pads.
o For solid spills, gently cover with wetted absorbent pads to avoid raising dust.

o Clean the Area: Working from the outside in, clean the spill area with an appropriate
decontaminating solution.

» Dispose of Waste: Place all cleanup materials (absorbent pads, contaminated PPE, etc.) into
a sealed hazardous waste container.
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e Report the Spill: Report the incident to your laboratory supervisor and EHS, as per
institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

3. Development of a specific and potent IGF2BP1 inhibitor: A promising therapeutic agent for
IGF2BP1-expressing cancers - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. file.medchemexpress.com [file.medchemexpress.com]

e 5. AVJ16 inhibits lung carcinoma by targeting IGF2BP1 - PMC [pmc.ncbi.nim.nih.gov]

e 6. biorxiv.org [biorxiv.org]

e 7.AVJ16 inhibits lung carcinoma by targeting IGF2BP1 - PubMed [pubmed.ncbi.nim.nih.gov]
e 8. web.uri.edu [web.uri.edu]

e 9. 188-Safe handling and waste management of hazardous drugs | eviQ [evig.org.au]

e 10. ashp.org [ashp.org]

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for AVJ16]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830104#avj16-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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